o-(4-Biphenylylcarbonyl)benzoic acid
Overview
Description
“o-(4-Biphenylylcarbonyl)benzoic acid” is a chemical compound with the CAS Number: 42797-18-2. It has a molecular weight of 302.33 and its IUPAC name is 2-([1,1’-biphenyl]-4-ylcarbonyl)benzoic acid .
Molecular Structure Analysis
The molecule contains a total of 39 bonds. There are 25 non-H bonds, 20 multiple bonds, 4 rotatable bonds, 2 double bonds, 18 aromatic bonds, 3 six-membered rings, 1 carboxylic acid (aromatic), 1 ketone (aromatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
The compound is a solid at room temperature. It should be stored in a dry environment . The molecular formula of the compound is C20H14O3 .Scientific Research Applications
Co-Crystal Engineering
o-(4-Biphenylylcarbonyl)benzoic acid: is extensively used in co-crystal engineering, which is pivotal in materials research and pharmaceutical applications . The compound’s ability to form non-bonded interactions due to its functional groups makes it an ideal candidate for creating co-crystals with desired physical properties.
High-Pressure Raman Spectroscopy
The compound’s derivatives are studied under high pressure using Raman spectroscopy to understand the influence of weak, non-bonded interactions . This is particularly important in the pharmaceutical industry, where such stresses are encountered during tablet compression.
Structure-Property Relationship Studies
With its distinct molecular structure, o-(4-Biphenylylcarbonyl)benzoic acid is a subject of study for understanding structure-property relationships. Researchers employ both experimental and computational techniques to explore how the introduction of functional groups affects the compound’s properties .
Vibrational Spectroscopy
The compound is used in vibrational spectroscopy to study the influence of weak interactions in the crystalline phase. This helps in providing an accurate description of the structure and vibrational properties of materials .
Polymorphism Research
o-(4-Biphenylylcarbonyl)benzoic acid: is researched for possible polymorphism, which is the ability of a compound to exist in more than one form or crystal structure. This is significant in the development of various pharmaceutical formulations .
Chemical Synthesis
The compound serves as a precursor in chemical synthesis processes. Its benzoic acid core is fundamental in synthesizing a wide range of chemical products, including dyes, plastics, and fibers .
Catalysis
In catalytic processes, o-(4-Biphenylylcarbonyl)benzoic acid can be used to facilitate reactions, such as the oxidation of alcohols to aldehydes or ketones. Its structural features may influence the selectivity and efficiency of the catalysis .
Material Science Applications
Due to its molecular structure, the compound is also studied in material science for the development of new materials with specific mechanical, electrical, or thermal properties .
Safety and Hazards
properties
IUPAC Name |
2-(4-phenylbenzoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O3/c21-19(17-8-4-5-9-18(17)20(22)23)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13H,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYNVBRXIUUSIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90195479 |
Source
|
| Record name | Benzoic acid, o-(4-biphenylylcarbonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90195479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
o-(4-Biphenylylcarbonyl)benzoic acid | |
CAS RN |
42797-18-2 |
Source
|
| Record name | 2-([1,1′-Biphenyl]-4-ylcarbonyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42797-18-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-((1,1'-biphenyl)-4-ylcarbonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042797182 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 42797-18-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75270 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 2-([1,1'-biphenyl]-4-ylcarbonyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, o-(4-biphenylylcarbonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90195479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-Phenylbenzoyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.223.653 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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